Cas no 2680871-84-3 (3-(3-chlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-(3-chlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680871-84-3
• MF: C₁₃H₁₄ClNO₄
• MW: 283.707562923431
• CID: 5635952
• PubChem ID: 165943009
• Update Time: 2025-06-12

3-(3-chlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286753
• 3-(3-chlorophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2680871-84-3
• 3-(3-chlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C13H14ClNO4/c1-2-6-19-13(18)15-11(8-12(16)17)9-4-3-5-10(14)7-9/h2-5,7,11H,1,6,8H2,(H,15,18)(H,16,17)
• InChI Key： SJQCTFOQMREOLE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CC(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 283.0611356g/mol
• Monoisotopic Mass: 283.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(3-chlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to 3-(3-chlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680871-84-3)

3-(3-chlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680871-84-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a chlorophenyl group, an amino acid derivative, and an ester moiety. The intricate arrangement of these functional groups imparts unique chemical properties that make it a promising candidate for various research applications.

The molecular structure of 3-(3-chlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid consists of a benzene ring substituted with a chlorine atom at the 3-position, linked to a propanoic acid backbone. The presence of an amide bond, formed by the (prop-2-en-1-yloxy)carbonyl group, further enhances its reactivity and potential utility in synthetic chemistry. This structural configuration suggests that the compound may exhibit properties such as solubility in polar solvents, ability to participate in hydrogen bonding, and potential interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can serve as intermediates or building blocks for more complex molecules in drug discovery. The structural features of 3-(3-chlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid make it a versatile candidate for such applications. Specifically, the chlorophenyl group can be a point of modification for further derivatization, while the amide and ester functionalities provide opportunities for conjugation with other biomolecules.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. Researchers have been exploring its utility as a precursor in the synthesis of bioactive molecules that target specific biological pathways. For instance, derivatives of this compound have shown promise in modulating enzyme activity and interacting with receptors or ion channels. These interactions are critical for developing therapeutic agents that can address various diseases, including neurological disorders and inflammatory conditions.

The synthesis of 3-(3-chlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid involves multiple steps that require precise control over reaction conditions. The chlorophenyl group must be introduced at the correct position on the benzene ring, followed by the formation of the amide bond. The ester functionality is typically introduced through esterification reactions, which require careful selection of catalysts and solvents to ensure high yield and purity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the chlorophenyl group with high selectivity. Similarly, enzymatic or organocatalytic approaches have been explored for the formation of the amide bond, offering advantages over traditional chemical methods in terms of mild reaction conditions and reduced byproduct formation.

The biological activity of 3-(3-chlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has been investigated in several preclinical studies. These studies have revealed that derivatives of this compound can exhibit potent effects on various biological targets. For example, some analogs have demonstrated inhibitory activity against enzymes involved in inflammation pathways, suggesting their potential as anti-inflammatory agents. Others have shown binding affinity to receptors associated with pain perception, making them candidates for analgesic therapies.

In addition to its pharmaceutical applications, this compound has also attracted interest from researchers working in materials science and agrochemistry. Its unique structural features make it suitable for designing novel polymers or functional materials with specific properties. Furthermore, modifications to its core structure could lead to the development of new agrochemicals that offer improved efficacy and environmental safety.

The future prospects for 3-(3-chlorophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid are promising, given its versatility and potential utility across multiple disciplines. Continued research efforts are likely to uncover new synthetic strategies and biological applications for this compound and its derivatives. As our understanding of molecular interactions grows, so too will the opportunities for leveraging this compound in drug discovery and material innovation.